N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide

• IUPAC Name: N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C12H14N4O2/c1-16-8-9(7-15-16)4-6-14-12(18)10-3-2-5-13-11(10)17/h2-3,5,7-8H,4,6H2,1H3,(H,13,17)(H,14,18)
• InChI Key: NUHIHGHGXOWSDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCNC(=O)C2=CC=CNC2=O
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide, also known as MPEP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity and the regulation of neurotransmitter release.

Mechanism of Action

N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide selectively binds to and blocks the mGluR5 receptor, which is primarily expressed in the central nervous system. The mGluR5 receptor is involved in the regulation of synaptic plasticity and the release of neurotransmitters, particularly glutamate. By blocking the mGluR5 receptor, N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide reduces the excitatory signaling in the brain, which can lead to a decrease in anxiety and depression-like behaviors, as well as a reduction in drug-seeking behavior.
Biochemical and Physiological Effects:
N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been shown to have several biochemical and physiological effects in animal models. N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been shown to decrease the release of glutamate in the brain, which can lead to a decrease in excitotoxicity and oxidative stress. In addition, N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has several advantages for lab experiments, including its high selectivity for the mGluR5 receptor and its ability to cross the blood-brain barrier. However, N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide also has some limitations, including its short half-life and its potential for off-target effects.

Future Directions

There are several future directions for the research on N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide. One potential direction is the development of more potent and selective mGluR5 antagonists. Another direction is the investigation of the role of mGluR5 in other neurological disorders, such as Parkinson's disease and Huntington's disease. Furthermore, the potential therapeutic applications of N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide in humans need to be further explored through clinical trials.

Synthesis Methods

The synthesis of N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2-bromo-3-pyridinecarboxylic acid with 2-amino-1-methylpyrazole to yield the corresponding ester. This ester is then hydrolyzed to give the carboxylic acid, which is converted to the amide using N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The final step involves the oxidation of the pyridine ring using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to yield N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide.

Scientific Research Applications

N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, addiction, and neurodegenerative diseases. N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. In addition, N-[2-(1-methylpyrazol-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide has been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and alcohol, suggesting its potential as a treatment for addiction.